N-(6-methoxy-1,3-benzothiazol-2-yl)pyridine-3-carboxamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H11N3O2S/c1-19-10-4-5-11-12(7-10)20-14(16-11)17-13(18)9-3-2-6-15-8-9/h2-8H,1H3,(H,16,17,18)
• InChI Key: RCFIAUNRSNNZEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CN=CC=C3
• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol

Description

WAY-312133, also known as N-[(3,4-dimethoxyphenyl)methyl]thieno[2,3-d]pyrimidin-4-amine, is a chemical compound with the molecular formula C14H11N3O2S and a molecular weight of 285.32 g/mol . This compound is primarily known for its role as a ubiquitin ligase inhibitor .

Chemical Reactions Analysis

WAY-312133 can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

WAY-312133 has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and studies.

Biology: It is used in the study of ubiquitin ligase inhibition, which is important for understanding protein degradation pathways.

Medicine: It has potential therapeutic applications due to its role in inhibiting ubiquitin ligase, which is involved in various diseases.

Industry: It is used in the production of other chemical compounds and as a research tool in various industrial applications.

Mechanism of Action

WAY-312133 exerts its effects by inhibiting ubiquitin ligase, an enzyme involved in the ubiquitination process. Ubiquitination is a process that tags proteins for degradation by the proteasome. By inhibiting this enzyme, WAY-312133 can prevent the degradation of certain proteins, thereby affecting various cellular pathways .

Comparison with Similar Compounds

WAY-312133 is unique in its specific inhibition of ubiquitin ligase. Similar compounds include:

MG132: A proteasome inhibitor that also affects the ubiquitin-proteasome pathway.

Bortezomib: Another proteasome inhibitor used in cancer therapy.

Thalidomide: A drug that affects the ubiquitin-proteasome pathway but has different molecular targets.

These compounds share some similarities with WAY-312133 but differ in their specific molecular targets and mechanisms of action.